Cas no 1215072-03-9 (2-Chloro-4-(Methoxy-d3)-pyrimidine)

2-Chloro-4-(Methoxy-d3)-pyrimidine structure
1215072-03-9 structure
Product Name:2-Chloro-4-(Methoxy-d3)-pyrimidine
CAS No:1215072-03-9
MF:C5H5ClN2O
MW:147.577484846115
CID:6810302
PubChem ID:49758219
Update Time:2025-03-28

2-Chloro-4-(Methoxy-d3)-pyrimidine Chemical and Physical Properties

Names and Identifiers

    • CS-18555
    • 2-Chloro-4-(Methoxy-d3)-pyrimidine
    • 1215072-03-9
    • AKOS015944910
    • Inchi: 1S/C5H5ClN2O/c1-9-4-2-3-7-5(6)8-4/h2-3H,1H3/i1D3
    • InChI Key: BDXYNMVQMBCTDB-FIBGUPNXSA-N
    • SMILES: ClC1=NC=CC(=N1)OC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 147.0278707Da
  • Monoisotopic Mass: 147.0278707Da
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35Ų
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